Cas no 438531-30-7 (4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide)

• Product Name: 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide
• CAS No: 438531-30-7
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• MDL: MFCD02253836
• CID: 3058674
• PubChem ID: 844329
• Update Time: 2025-05-26

4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(((2,3-dihydro-1H-inden-5-yl)oxy)methyl)benzohydrazide
• 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide
• 4-(Indan-5-yloxymethyl)-benzoic acid hydrazide
• DTXSID501170722
• HMS2576E23
• SMR000217927
• AK-968/41925721
• AKOS000308072
• SR-01000037741-1
• NSA53130
• Z56868964
• 4-(2,3-dihydro-1H-inden-5-yloxymethyl)benzohydrazide
• BBL037916
• 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid hydrazide
• MLS000591079
• CHEMBL1580401
• EN300-228214
• 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide
• Oprea1_758487
• 4-(((2,3-Dihydro-1H-inden-5-yl)oxy)methyl)benzoic acid hydrazide
• STK011570
• 438531-30-7
• SR-01000037741
• 4-(Indan-5-yloxymethyl)-benzoicacidhydrazide

• MDL： MFCD02253836
• Inchi： 1S/C17H18N2O2/c18-19-17(20)14-6-4-12(5-7-14)11-21-16-9-8-13-2-1-3-15(13)10-16/h4-10H,1-3,11,18H2,(H,19,20)
• InChI Key： BDZPNMZNYLJNKG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(NN)=O)=CC=1)C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 282.136827821Da
• Monoisotopic Mass: 282.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide

Chemical and Biological Properties of 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide (CAS No. 438531-30-7)

The compound 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide (CAS No. 438531-30-7) represents a significant area of interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This heterocyclic derivative combines an indene moiety with a benzohydrazide group, creating a molecular framework that has garnered attention for its pharmacological relevance. The indene ring system, characterized by its aromatic stability and planar structure, provides a versatile scaffold for further functionalization, while the benzohydrazide moiety is well-known for its role in medicinal chemistry as a bioisostere of hydrazine and as a precursor in the synthesis of various pharmacologically active compounds.

Recent advancements in drug discovery have highlighted the importance of molecular diversity, particularly in the development of novel therapeutic agents targeting complex diseases. The structural motif of 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide aligns with this trend, offering a promising candidate for further exploration. The compound’s ability to interact with biological targets through multiple binding sites and its potential to exhibit dual functionality make it an attractive subject for medicinal chemists seeking to develop innovative treatments.

In the context of modern pharmacology, the benzohydrazide group is particularly noteworthy due to its involvement in various pharmacological pathways. For instance, benzohydrazides have been explored as intermediates in the synthesis of antitubercular agents, anti-inflammatory drugs, and even as components in kinase inhibitors. The presence of this moiety in 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide suggests that it may possess similar therapeutic properties or could be modified to achieve desired pharmacological outcomes.

The indene ring itself is another key feature that contributes to the compound’s potential biological activity. Indene derivatives have been studied for their antimicrobial, antifungal, and even anticancer properties. The aromatic system’s ability to engage in π-stacking interactions with biological targets further enhances its appeal as a pharmacophore. Moreover, the substitution pattern on the indene ring—specifically at the 5-position—provides a site for functionalization that could be exploited to optimize solubility, metabolic stability, and target affinity.

From a synthetic perspective, 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide presents an intriguing challenge due to its complex architecture. The synthesis likely involves multi-step organic transformations, including nucleophilic substitution reactions at the indene ring and condensation reactions to form the benzohydrazide linkage. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated cyclizations could be employed to construct the desired framework efficiently. The development of scalable synthetic routes is crucial for advancing this compound into preclinical studies.

Recent literature suggests that derivatives of indene and benzohydrazide have shown promise in various disease models. For example, studies have demonstrated that certain indene-based compounds exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. Similarly, benzohydrazides have been investigated for their potential role in modulating neurotransmitter systems. These findings provide a rationale for exploring 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide as a lead compound for drug development.

The pharmacokinetic profile of 4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide is another critical aspect that needs to be evaluated. Factors such as solubility, bioavailability, and metabolic stability will determine its suitability for therapeutic applications. Computational modeling techniques can be employed to predict these properties early in the drug discovery process. Additionally, high-throughput screening (HTS) approaches may be utilized to identify potential binding partners and assess biological activity across diverse targets.

In conclusion,4-(2,3-dihydro-1H-inden-5-yloxy)methylbenzohydrazide (CAS No. 438531-30-7) represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of an indene scaffold and a benzohydrazide group offers opportunities for developing novel therapeutic agents targeting various diseases. Further investigation into its synthetic pathways, biological activities, and pharmacokinetic properties will be essential to unlock its full pharmaceutical promise.